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Compound of Interest

Compound Name: 2-Ethyloctanoic acid

Cat. No.: B020330 Get Quote

An examination of two structurally distinct carboxylic acids reveals a significant disparity in their

industrial prevalence and available performance data. While isooctanoic acid, more formally

known as 2-ethylhexanoic acid, is a cornerstone of numerous industrial processes, 2-
ethyloctanoic acid remains a comparatively obscure compound with limited documented

applications or comparative performance data.

This guide clarifies the identities of these two compounds and provides a comprehensive, data-

driven overview of isooctanoic acid (2-ethylhexanoic acid) in key industrial sectors. Due to the

scarcity of publically available information on 2-ethyloctanoic acid, a direct experimental

comparison is not feasible. The information presented for isooctanoic acid is intended to serve

as a benchmark for researchers and professionals evaluating branched-chain carboxylic acids.

Clarification of Terminology
It is crucial to distinguish between the two acids at the center of this topic. "Isooctanoic acid" is

a common industry synonym for 2-ethylhexanoic acid, a branched-chain carboxylic acid with

eight carbon atoms (C8).[1][2] In contrast, 2-ethyloctanoic acid is a branched-chain carboxylic

acid with ten carbon atoms (C10).[1][3] This difference in carbon chain length is fundamental to

their physical and chemical properties.

Physical and Chemical Properties
A comparison of the fundamental properties of these acids is the first step in understanding

their potential applications. While extensive data is available for 2-ethylhexanoic acid, only
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basic computed data is available for 2-ethyloctanoic acid, reflecting its limited commercial

availability.

Property 2-Ethyloctanoic Acid
Isooctanoic Acid (2-
Ethylhexanoic Acid)

CAS Number 25234-25-7[1] 149-57-5[4]

Molecular Formula C10H20O2[1] C8H16O2[4]

Molecular Weight 172.26 g/mol [3] 144.21 g/mol [4]

Boiling Point 262.98°C (estimate)[5] 226 - 229°C[6]

Melting Point Not available Approx. -29°C[6]

Density @ 20°C 0.9047 g/cm³ (estimate)[5] 0.91 g/cm³[6]

Solubility in Water Sparingly soluble (predicted) Practically insoluble[7]

Solubility in Organic Solvents Soluble (predicted) Miscible[8]

Industrial Synthesis Overview
The manufacturing processes for these acids are key to their cost and availability. The

synthesis of 2-ethylhexanoic acid is a well-established, high-volume industrial process.

Synthesis of Isooctanoic Acid (2-Ethylhexanoic Acid)
The primary industrial route to 2-ethylhexanoic acid starts from propylene.[4] The process

involves the hydroformylation of propylene to produce butyraldehyde. This is followed by an

aldol condensation to form 2-ethylhexenal, which is then hydrogenated to 2-ethylhexanal. The

final step is the oxidation of 2-ethylhexanal to yield 2-ethylhexanoic acid.[4][7]
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Industrial synthesis pathway of 2-Ethylhexanoic Acid.

Synthesis of 2-Ethyloctanoic Acid
Specific industrial synthesis routes for 2-ethyloctanoic acid are not well-documented in

publicly available literature, which is consistent with its status as a rare chemical. A plausible,

though not confirmed, laboratory-scale synthesis could involve a similar multi-step process

starting from hexanal, analogous to the synthesis of 2-ethylhexanoic acid from butyraldehyde.

Performance in Industrial Applications
The utility of branched carboxylic acids like isooctanoic acid stems from the properties of their

derivatives, primarily metal salts and esters. The branched structure enhances solubility in
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nonpolar media and provides steric hindrance that can be beneficial in various formulations.[4]

Paint Driers
Metal salts of isooctanoic acid (2-ethylhexanoic acid) are widely used as driers in oil-based

paints and coatings.[9][10] These metal carboxylates, often referred to as "octoates," act as

catalysts for the oxidative cross-linking of drying oils, which hardens the paint film.[11] Cobalt,

manganese, zirconium, and calcium are among the metals commonly used.[11] The branched

structure of the acid ensures that these metal soaps remain soluble in the non-polar paint

binder.[10]

Experimental Protocol: Evaluation of Drying Time

A standard method to evaluate the performance of a drier is to measure the drying time of a

paint formulation according to ASTM D1640.

Preparation of Paint Formulation: An alkyd resin-based paint is prepared without any drier.

Addition of Drier: The metal salt of isooctanoic acid (e.g., cobalt 2-ethylhexanoate) is added

to the paint base at a specified metal concentration (e.g., 0.05% metal based on resin

solids).

Film Application: The formulated paint is applied to a standard glass panel at a controlled wet

film thickness (e.g., 75 µm).

Drying Time Measurement: The panel is placed in a controlled environment (e.g., 23°C and

50% relative humidity). The stages of drying (set-to-touch, tack-free, dry-hard) are

periodically tested using a finger or a mechanical drying time recorder.

Comparison: The drying times are compared to a control paint without a drier and to paints

with alternative driers.
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Catalytic drying mechanism of metal 2-ethylhexanoates in alkyd paints.

Synthetic Lubricants and Greases
Esters derived from 2-ethylhexanoic acid, particularly polyol esters, are used as base oils in

high-performance synthetic lubricants.[9] These esters exhibit excellent thermal and oxidative

stability, a low pour point, and good lubricity. The branched structure of the 2-ethylhexyl group

hinders crystallization, which contributes to the low-temperature fluidity of the lubricant. These

lubricants are used in demanding applications such as jet engines, automotive engines, and

refrigeration compressors.

Performance Data: Comparison of Carboxylic Acid-Based Lubricants

While direct comparative data for 2-ethyloctanoic acid is unavailable, studies on other

carboxylic acids demonstrate the impact of structure on lubricant performance. For instance,

research has shown that esters of branched-chain acids generally provide better thermal

stability and lower pour points compared to their linear counterparts.

Lubricant Base Oil Viscosity Index (VI) Pour Point (°C) Oxidative Stability

Polyol Ester of 2-

Ethylhexanoic Acid
High (typically >130) Low (typically <-40) Excellent

Polyol Ester of n-

Octanoic Acid
Moderate Higher than branched Good

Mineral Oil (Group III) High (typically >120) Moderate (-15 to -25) Good
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Note: This is a representative table based on general knowledge of lubricant chemistry. Actual

values depend on the specific polyol and manufacturing process.

Plasticizers and PVC Stabilizers
Esters of 2-ethylhexanoic acid are used as plasticizers for polymers like PVC to increase their

flexibility.[6] Additionally, metal salts of 2-ethylhexanoic acid, such as those of barium,

cadmium, and zinc, act as heat stabilizers for PVC, preventing its thermal degradation during

processing.[8]

Corrosion Inhibitors
2-Ethylhexanoic acid is also utilized as a corrosion inhibitor, particularly in automotive coolants

(antifreeze).[12] It forms a protective layer on metal surfaces within the cooling system,

preventing corrosion.[12] Its effectiveness at high temperatures and compatibility with various

materials make it a valuable component in modern long-life coolant formulations.[12]

Conclusion
The comparison between 2-ethyloctanoic acid and isooctanoic acid (2-ethylhexanoic acid) is

largely a comparison between a rare chemical with scant application data and a versatile, high-

volume industrial chemical. 2-Ethylhexanoic acid, through its metal salts and esters, is integral

to numerous industries, including coatings, lubricants, and polymers. Its performance

characteristics are well-documented and supported by decades of industrial use.

For researchers and drug development professionals, while 2-ethyloctanoic acid might be

available for niche synthetic applications, its lack of industrial-scale production and

performance data makes it an unlikely substitute for 2-ethylhexanoic acid in established

applications. Future research into the properties of branched C10 acids like 2-ethyloctanoic
acid could reveal unique advantages in specific areas, but for now, 2-ethylhexanoic acid

remains the industry standard in the applications discussed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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